Cas no 10066-19-0 (Benzenemethanamine, N-(5-chloro-2-nitrophenyl)-)
10066-19-0 structure
Product Name:Benzenemethanamine, N-(5-chloro-2-nitrophenyl)-
CAS No:10066-19-0
MF:C13H11ClN2O2
MW:262.691642045975
CID:1127066
PubChem ID:2867656
Update Time:2025-04-20
Benzenemethanamine, N-(5-chloro-2-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanamine, N-(5-chloro-2-nitrophenyl)-
- N-benzyl-5-chloro-2-nitroaniline
- STK032762
- N-benzyl-N-(2-nitro-5-chlorophenyl) amine
- AN-584/12282002
- 10066-19-0
- CBMicro_032456
- QNBUOSQMMPVAOB-UHFFFAOYSA-N
- BIM-0032458.P001
- AKOS000291470
- Oprea1_149010
- SR-01000219543-1
- SR-01000219543
- SCHEMBL6474912
- DTXSID20386631
-
- Inchi: 1S/C13H11ClN2O2/c14-11-6-7-13(16(17)18)12(8-11)15-9-10-4-2-1-3-5-10/h1-8,15H,9H2
- InChI Key: QNBUOSQMMPVAOB-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=C(C=1)NCC1C=CC=CC=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 262.05103
- Monoisotopic Mass: 262.0509053g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 57.8Ų
Experimental Properties
- PSA: 55.17
Benzenemethanamine, N-(5-chloro-2-nitrophenyl)- Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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